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Introduction
Ethyl 2-oxobutanoate, also known as ethyl 2-ketobutyrate, is an organic compound classified

as a keto-ester. Its chemical structure, featuring both a ketone and an ester functional group,

makes it a valuable intermediate in various organic syntheses. This technical guide provides a

comprehensive overview of its core physicochemical properties, detailed experimental

protocols for their determination, and logical workflows for its synthesis and analysis. All

quantitative data is presented in structured tables for ease of reference and comparison.

Physicochemical Properties
The fundamental physicochemical properties of ethyl 2-oxobutanoate are summarized below.

These values are critical for its handling, application in synthetic chemistry, and for predicting

its behavior in various chemical and biological systems.

Table 1: General and Physical Properties
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Property Value Reference

Molecular Formula C6H10O3 [1]

Molecular Weight 130.14 g/mol [1][2]

Appearance Liquid [3]

Boiling Point 162.0 ± 0.0 °C at 760 mmHg [1]

169.06 °C (Predicted) [4]

Melting Point -19.23 °C (Predicted) [4]

Density 1.0 ± 0.1 g/cm³ [1]

1.02 g/cm³ (Predicted) [4]

Table 2: Chemical and Safety Properties
Property Value Reference

CAS Number 15933-07-0 [1][3][5]

InChI Key
FJAKCEHATXBFJT-

UHFFFAOYSA-N
[3]

Solubility
Slightly soluble in Chloroform

and Methanol.
[5]

Water solubility: 29323.4 mg/L

(Predicted)
[4]

Flash Point 61.2 ± 15.9 °C [1]

53.74 °C (Predicted) [4]

Vapor Pressure 2.2 ± 0.3 mmHg at 25°C [1]

LogP 0.58 [1]

Experimental Protocols
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This section provides detailed methodologies for the determination of key physicochemical and

analytical properties of ethyl 2-oxobutanoate.

Determination of Boiling Point (Capillary Method)
This method is suitable for determining the boiling point of small quantities of a liquid sample.

[6]

Apparatus:

Thiele tube or oil bath

Thermometer (calibrated)

Small test tube (e.g., ignition tube)

Capillary tube (sealed at one end)

Heat source (e.g., Bunsen burner or hot plate)

Liquid for bath (e.g., paraffin oil)

Stand and clamps

Procedure:

Fill the small test tube with approximately 2-3 mL of ethyl 2-oxobutanoate.[7]

Place a capillary tube, with its sealed end pointing upwards, into the test tube containing the

sample.

Attach the test tube to a thermometer using a rubber band or wire, ensuring the sample is

level with the thermometer bulb.

Clamp the thermometer assembly in a Thiele tube or an oil bath, making sure the heat-

transfer liquid is above the level of the sample but below the opening of the test tube.[8]

Gently heat the side arm of the Thiele tube or the oil bath.[8]
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As the temperature rises, a stream of bubbles will emerge from the open end of the capillary

tube.

Continue heating until a rapid and continuous stream of bubbles is observed.[6]

Remove the heat source and allow the apparatus to cool slowly.

The boiling point is the temperature at which the bubbling stops and the liquid begins to be

drawn into the capillary tube.[6][8] Record this temperature.

For accuracy, repeat the determination.

Determination of Density (Pycnometer or Graduated
Cylinder Method)
This protocol outlines the measurement of density using a simple mass and volume

determination.[9][10]

Apparatus:

Graduated cylinder (e.g., 10 mL or 25 mL) or a pycnometer for higher accuracy

Analytical balance (readable to at least 0.01 g)

Procedure:

Carefully measure the mass of a clean, dry graduated cylinder or pycnometer and record it.

[10]

Add a known volume of ethyl 2-oxobutanoate to the graduated cylinder (e.g., 10.0 mL). If

using a pycnometer, fill it to its calibrated volume.

Measure the total mass of the container and the liquid.[10]

Calculate the mass of the liquid by subtracting the mass of the empty container from the total

mass.

Calculate the density using the formula: Density = Mass / Volume.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://www.wjec.co.uk/media/qhtfc5tj/determination-of-the-density-of-liquids-and-solids-regular-and-irregular.pdf
https://www.alloprof.qc.ca/en/students/vl/sciences/measuring-density-s1493
https://www.alloprof.qc.ca/en/students/vl/sciences/measuring-density-s1493
https://www.benchchem.com/product/b100451?utm_src=pdf-body
https://www.alloprof.qc.ca/en/students/vl/sciences/measuring-density-s1493
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b100451?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The determination should be performed at a constant, recorded temperature as density is

temperature-dependent.

Determination of Solubility
This protocol provides a qualitative assessment of the solubility of ethyl 2-oxobutanoate in

various solvents.[1][11]

Apparatus:

Small test tubes

Vortex mixer or stirring rod

Pipettes or droppers

Solvents (e.g., water, ethanol, chloroform, hexane)

Procedure:

Place a small, measured amount of ethyl 2-oxobutanoate (e.g., 0.1 mL) into a test tube.

Add a small volume of the solvent to be tested (e.g., 1 mL) to the test tube.

Vigorously shake or vortex the mixture for 1-2 minutes.[11]

Allow the mixture to stand and observe if a single homogeneous phase is formed.

If the substance dissolves, it is considered soluble. If two distinct layers remain or the sample

remains undissolved, it is insoluble.

If the substance appears to be sparingly soluble, add more solvent in small increments and

observe any changes.

The general rule of "like dissolves like" can be applied; polar compounds tend to dissolve in

polar solvents, and non-polar compounds in non-polar solvents.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b100451?utm_src=pdf-body
https://www.scribd.com/doc/45009542/Procedure-for-Determining-Solubility-of-Organic-Compounds
https://uomustansiriyah.edu.iq/media/lectures/4/4_2017_09_27!11_59_03_AM.pdf
https://www.benchchem.com/product/b100451?utm_src=pdf-body
https://uomustansiriyah.edu.iq/media/lectures/4/4_2017_09_27!11_59_03_AM.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b100451?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Gas Chromatography-Mass Spectrometry (GC-MS)
Analysis
GC-MS is a powerful technique for separating and identifying volatile compounds like ethyl 2-
oxobutanoate.[12]

Apparatus:

Gas chromatograph coupled with a mass spectrometer (GC-MS)

Appropriate GC column (e.g., non-polar or medium-polarity capillary column)

Helium (carrier gas)

Sample vials

Microsyringe

Procedure:

Sample Preparation: Prepare a dilute solution of ethyl 2-oxobutanoate in a volatile solvent

(e.g., hexane or ethyl acetate). An internal standard may be added for quantitative analysis.

[12][13]

GC-MS Setup:

Set the GC oven temperature program to achieve good separation of components. A

typical program might start at a low temperature and ramp up.

Set the injector and detector temperatures appropriately (e.g., 250 °C).

The mass spectrometer is typically operated in electron ionization (EI) mode at 70 eV.

Set the mass analyzer to scan a relevant mass range (e.g., m/z 30-200).

Injection and Acquisition: Inject a small volume (e.g., 1 µL) of the prepared sample into the

GC.
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Data Analysis:

The total ion chromatogram (TIC) will show peaks corresponding to the separated

components. Identify the peak for ethyl 2-oxobutanoate based on its retention time.

The mass spectrum of this peak will show the molecular ion and characteristic fragment

ions, which can be used to confirm the identity of the compound.

Mandatory Visualizations
Synthesis Workflow
The following diagram illustrates a common synthetic route to α-keto esters like ethyl 2-
oxobutanoate, the Claisen condensation.

Reactants

Reaction Conditions

Workup & Purification Final ProductDiethyl Oxalate

Base (e.g., NaOEt)

Ethyl Propionate

Acidic Workup (e.g., dil. HCl)Crude Product

Anhydrous Solvent (e.g., Ethanol)

Extraction Drying Distillation Ethyl 2-OxobutanoatePurified Product

Click to download full resolution via product page

Caption: A logical workflow for the synthesis of ethyl 2-oxobutanoate via Claisen

condensation.

Analytical Workflow
This diagram outlines the typical workflow for the characterization of a synthesized organic

compound like ethyl 2-oxobutanoate.
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Instrumental Analysis

Data Interpretation
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(¹H and ¹³C)
FTIR Spectroscopy

Purity & Molecular Weight
(from GC-MS)

Structural Confirmation
(from NMR)

Functional Group ID
(from FTIR)

Final Characterization Report

Click to download full resolution via product page

Caption: A standard workflow for the analytical characterization of ethyl 2-oxobutanoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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